1-Ethenyl-4-phenyl-2,6-bis(propan-2-yl)pyridin-1-ium; tetrafluoroboranuide

• IUPAC Name: 1-ethenyl-4-phenyl-2,6-di(propan-2-yl)pyridin-1-ium;tetrafluoroborate
• InChI: InChI=1S/C19H24N.BF4/c1-6-20-18(14(2)3)12-17(13-19(20)15(4)5)16-10-8-7-9-11-16;2-1(3,4)5/h6-15H,1H2,2-5H3;/q+1;-1
• InChI Key: JUKLUMZCJKRPGS-UHFFFAOYSA-N
• Canonical SMILES: [B-](F)(F)(F)F.CC(C)C1=CC(=CC(=[N+]1C=C)C(C)C)C2=CC=CC=C2
• Molecular Formula: C19H24BF4N
• Molecular Weight: 353.2 g/mol

Description

1-Ethenyl-4-phenyl-2,6-bis(propan-2-yl)pyridin-1-ium; tetrafluoroboranuide is a chemical compound with potential applications in scientific research. This compound is commonly referred to as ETPPBF4 and is a derivative of pyridine. ETPPBF4 is a cationic compound that is commonly used for its unique chemical properties in various scientific research applications.

Mechanism of Action

The mechanism of action of ETPPBF4 is not fully understood. However, it is known that this compound interacts with DNA and RNA, which may contribute to its unique properties as a fluorescent probe. Additionally, ETPPBF4 has been shown to inhibit the activity of certain enzymes, which may contribute to its potential anticancer properties.
Biochemical and Physiological Effects:
ETPPBF4 has various biochemical and physiological effects, including its ability to interact with DNA and RNA. Additionally, this compound has been shown to inhibit the activity of certain enzymes, which may contribute to its potential anticancer properties. However, further research is needed to fully understand the biochemical and physiological effects of ETPPBF4.

Advantages and Limitations for Lab Experiments

ETPPBF4 has various advantages for lab experiments, including its unique chemical properties and potential applications in scientific research. However, this compound also has limitations, including its potential toxicity and the need for specialized equipment and techniques for its synthesis and purification.

Future Directions

There are various future directions for the study of ETPPBF4, including its potential applications in the development of new drugs and as a catalyst in organic synthesis reactions. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound. Further studies may also explore the potential use of ETPPBF4 as a fluorescent probe for the detection of other biomolecules besides DNA and RNA.

Synthesis Methods

ETPPBF4 can be synthesized using various methods, including the reaction of 2,6-bis(propan-2-yl)pyridine with boron trifluoride etherate. This reaction produces the desired cationic compound, which can be isolated and purified using various techniques, including chromatography and recrystallization.

Scientific Research Applications

ETPPBF4 has various scientific research applications, including its use as a fluorescent probe for the detection of DNA and RNA. This compound is also used in the development of new drugs and as a catalyst in organic synthesis reactions. Additionally, ETPPBF4 has been studied for its potential anticancer properties.